Cas no 1021030-23-8 (N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide)

• Product Name: N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide
• CAS No: 1021030-23-8
• MF: C₁₆H₁₅N₃O₄S₃
• MW: 409.502999544144
• CID: 6277542
• PubChem ID: 42109069
• Update Time: 2025-05-20

N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide
• VU0628249-1
• F5006-0024
• CCG-346587
• 1021030-23-8
• AKOS024488082
• N-[(4-methoxyphenyl)methyl]-2-(thiophen-2-ylsulfonylamino)-1,3-thiazole-4-carboxamide
• N-(4-methoxybenzyl)-2-(thiophene-2-sulfonamido)thiazole-4-carboxamide

• Inchi： 1S/C16H15N3O4S3/c1-23-12-6-4-11(5-7-12)9-17-15(20)13-10-25-16(18-13)19-26(21,22)14-3-2-8-24-14/h2-8,10H,9H2,1H3,(H,17,20)(H,18,19)
• InChI Key： WAZHZBNWTSWPLT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1=NC(=CS1)C(NCC1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 409.02246949g/mol
• Monoisotopic Mass: 409.02246949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 162Ų

Additional information on N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide

N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide: A Comprehensive Overview of CAS No. 1021030-23-8

N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide, with the CAS number 1021030-23-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a thiazole ring, a methoxyphenyl group, and a thiophene sulfonamide moiety, all of which contribute to its unique chemical and biological properties.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are widely studied in medicinal chemistry due to their ability to form stable complexes with various metal ions and their potential as enzyme inhibitors. The presence of the methoxyphenyl group in N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide enhances its lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The thiophene sulfonamide moiety is another key functional group that contributes to the compound's biological activity by providing additional binding sites for interactions with biological targets.

In recent years, N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide has been investigated for its potential as an antitumor agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide selectively inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

Beyond its antitumor properties, N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis. In vitro studies have indicated that this compound can reduce the production of pro-inflammatory cytokines like TNF-alpha and IL-6 by modulating the NF-kB signaling pathway. These findings suggest that N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide may have dual therapeutic benefits as both an antitumor and anti-inflammatory agent.

The synthesis of N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 4-methoxybenzaldehyde with thiourea to form the thiazole ring, followed by functionalization with the thiophene sulfonamide moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In terms of safety and toxicity, preliminary studies have shown that N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide exhibits low toxicity in vitro and in animal models. However, further preclinical studies are necessary to fully evaluate its safety profile before it can be considered for clinical trials. These studies will focus on assessing potential side effects, drug-drug interactions, and long-term toxicity.

The future prospects for N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing adverse effects. Additionally, efforts are being made to develop novel formulations that improve its bioavailability and stability. As our understanding of the molecular mechanisms underlying cancer and inflammation continues to advance, compounds like N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide will play a crucial role in the development of new therapeutic strategies.

In conclusion, N-[(4-methoxyphenyl)methyl]-2-(thiophene-2-sulfonamido)-1,3-thiazole-4-carboxamide (CAS No. 1021030-23-8) is a multifaceted compound with significant potential in both oncology and inflammatory disease research. Its unique chemical structure and biological activities make it an exciting candidate for further investigation and development as a novel therapeutic agent.